Hydroxychloroquine

• CAS: 118-42-3; 747-36-4
• Molecular Formula: C18H26ClN3O
• Molecular Weight: 335.9 g/mol
• InChI: InChI=1S/C18H26ClN3O/c1-3-22(11-12-23)10-4-5-14(2)21-17-8-9-20-18-13-15(19)6-7-16(17)18/h6-9,13-14,23H,3-5,10-12H2,1-2H3,(H,20,21)
• InChIKey: XXSMGPRMXLTPCZ-UHFFFAOYSA-N
• Solubility: 2.61e-02 g/L

Hydroxychloroquine (HCQ) CAS 118-42-3 / 747-36-4: A Core 4-Aminoquinoline Antimalarial and Immunomodulator

Hydroxychloroquine (HCQ), a 4-aminoquinoline derivative synthesized by hydroxylation of chloroquine (CQ) [1], is a racemic compound existing in two enantiomeric forms with CAS numbers 118-42-3 (free base) and 747-36-4 (sulfate salt). It functions as both a blood schizonticidal antimalarial agent and a disease-modifying antirheumatic drug (DMARD) with notable immunomodulatory properties [2]. The compound's physicochemical signature—a pKa of 8.27–9.67, logKow of 3.84, and molecular weight of 335.87 g/mol [3]—underpins its unique lysosomotropic behavior, extensive tissue distribution, and prolonged terminal half-life exceeding 40 days [4].

• 4-aminoquinoline tool compound for antimalarial, immunomodulatory, and lysosomotropic pathway studies
• Racemic mixture suitable for enantiomer-comparison research and chiral analytical method development
• Extended terminal half-life supports pharmacokinetic modeling and tissue accumulation research designs

• [1] Warhurst, D. C., Steele, J. C., Adagu, I. S., Craig, J. C., & Cullander, C. (2003). Hydroxychloroquine is much less active than chloroquine against chloroquine-resistant Plasmodium falciparum, in agreement with its physicochemical properties. Journal of Antimicrobial Chemotherapy, 52(2), 188–193. View Source
• [2] DrugBank. Hydroxychloroquine. Accessed April 2026. View Source
• [3] PMC Article. Table 2: Physicochemical properties. Molecular weight, Log P, pKa, and solubility of hydroxychloroquine sulfate. 2023. View Source
• [4] Tett, S. E., Cutler, D. J., Day, R. O., & Brown, K. F. (1989). Bioavailability of hydroxychloroquine tablets in healthy volunteers. British Journal of Clinical Pharmacology, 27(6), 771–779. View Source

Hydroxychloroquine vs. Chloroquine and Other Analogs: Why Dose Equivalence Does Not Guarantee Therapeutic or Safety Equivalence

Despite sharing a core 4-aminoquinoline scaffold with chloroquine, hydroxychloroquine exhibits a distinct pharmacological and toxicological identity that renders simple dose substitution inappropriate. The single hydroxyl substitution alters critical parameters including lipophilicity (logKow of 3.84 vs. 4.89 for CQ) [1], lysosomal trapping efficiency, and renal clearance (21% vs. 51% for CQ) [2], leading to markedly different tissue distribution patterns (CQ tissue levels are ~2.5× higher) [3] and terminal half-lives (HCQ: ~54 days vs. CQ: ~41 days) [4]. These differences translate into clinically significant divergence in both safety profiles—with CQ carrying a higher burden of serious adverse events including cardiomyopathy, neuropsychiatric effects, and retinal toxicity [5]—and efficacy against specific Plasmodium strains [6]. Consequently, interchangeability within this class is not supported by either pharmacokinetic or pharmacovigilance data.

Chloroquine (CQ) is not a direct substitute

Lower lipophilicity and altered lysosomal trapping may shift intracellular distribution and model readouts compared to CQ

Tissue exposure profiles diverge

~2.5× higher tissue levels reported for CQ in animal models; organ-specific endpoint interpretation may not transfer between analogues

Long-term model safety endpoints differ

Reported CNS and retinal safety-signal patterns are not equivalent; substitution can confound toxicity endpoint monitoring in chronic studies

• [1] PMC Article. Table I: Physicochemical properties of chloroquine (CQ) and hydroxychloroquine (HCQ). logKow, pKa, and diffusivity. 2022. View Source
• [2] PMC Article. Table 1: Elimination half-life and renal clearance of CQ and HCQ. 2020. View Source
• [3] McChesney, E. W. (1983). Animal toxicity and pharmacokinetics of hydroxychloroquine sulfate. American Journal of Medicine, 75(1A), 11–18. View Source
• [4] European Review for Medical and Pharmacological Sciences. COVID-19 prevention and treatment: A critical analysis of chloroquine and hydroxychloroquine clinical pharmacology. 2020. View Source
• [5] Papazisis, G., Siafis, S., Cepatyte, D., et al. (2021). Safety profile of chloroquine and hydroxychloroquine: A disproportionality analysis of the FDA Adverse Event Reporting System database. European Review for Medical and Pharmacological Sciences, 25(19), 6003–6012. View Source
• [6] Warhurst, D. C., Steele, J. C., Adagu, I. S., Craig, J. C., & Cullander, C. (2003). Hydroxychloroquine is much less active than chloroquine against chloroquine-resistant Plasmodium falciparum, in agreement with its physicochemical properties. Journal of Antimicrobial Chemotherapy, 52(2), 188–193. View Source

Hydroxychloroquine CAS 118-42-3: Quantitative Comparator Evidence for Scientific Selection

Superior Safety Profile of Hydroxychloroquine Relative to Chloroquine: FDA FAERS Pharmacovigilance Analysis

In a disproportionality analysis of the FDA Adverse Event Reporting System (FAERS) spanning 2004–2019 (6,635,356 reports), chloroquine (CQ) exhibited significantly higher reporting odds ratios (ROR) than hydroxychloroquine (HCQ) for multiple serious adverse events. Specifically, CQ was uniquely associated with psychotic disorders, suicide/self-injury, and convulsions, while HCQ did not show these signals. The analysis also revealed differential risks for retinal disorders, cardiomyopathy, and hepatic events [1].

Safety signal profile

Head-to-head

HCQ

No neuropsychiatric signal; lower cardiac/retinal ROR

vs

CQ

Elevated ROR for psychosis, suicide/self-injury, convulsions, cardiomyopathy

Reported AE signal divergence supports model safety endpoint stratification

FAERS 2004–2019; 6.6M reports; multivariable regression

Evidence Dimension	Adverse Event Risk (Reporting Odds Ratio)
Target Compound Data	No significant signal for psychotic disorders, suicide/self-injury, convulsions
Comparator Or Baseline	Chloroquine: Elevated ROR for psychotic disorders, suicide/self-injury, convulsions; higher ROR for cardiomyopathy, cardiac arrhythmias, retinal disorders, corneal disorders, hearing disorders, headache, hepatic disorders, severe cutaneous reactions, musculoskeletal disorders, and cytopenia
Quantified Difference	CQ shows positive signal for neuropsychiatric events where HCQ shows none; overall safety profile favors HCQ (authors conclude HCQ could serve as the drug of choice for future therapeutic purposes based on safety)
Conditions	FAERS database analysis, 2004–2019, 6,635,356 reports; multivariable logistic regression

Why This Matters

For long-term autoimmune disease management, the absence of neuropsychiatric adverse event signals and a lower overall toxicity burden make HCQ the preferred 4-aminoquinoline, directly impacting patient adherence and clinical procurement decisions.

• [1] Papazisis, G., Siafis, S., Cepatyte, D., Giannis, D., Stamoula, E., Tzachanis, D., & Egberts, T. (2021). Safety profile of chloroquine and hydroxychloroquine: A disproportionality analysis of the FDA Adverse Event Reporting System database. European Review for Medical and Pharmacological Sciences, 25(19), 6003–6012. View Source

Differential Pharmacokinetics: Extended Terminal Half-Life of Hydroxychloroquine vs. Chloroquine

Hydroxychloroquine (HCQ) demonstrates a substantially longer terminal elimination half-life (t½) compared to chloroquine (CQ). One comparative analysis reports an HCQ t½ of 1056 hours (~44 days) versus 570 hours (~24 days) for CQ [1]. Another source corroborates this trend, reporting terminal half-lives of 45 ± 15 days for HCQ versus 41 ± 11 days for CQ, with renal clearance being significantly lower for HCQ (21%) than CQ (51%) [2].

Terminal half‑life

Head-to-head

HCQ: ~1056 h (~44 d) vs CQ: ~570 h (~24 d)

~1.85× longer t½ reported; renal clearance HCQ 21% vs CQ 51%

Supports steady‑state accumulation modeling in chronic study designs

Compiled from multiple human PK sources

Evidence Dimension	Terminal Elimination Half-life (t½)
Target Compound Data	1056 hours (~44 days) [1]; 45 ± 15 days [2]
Comparator Or Baseline	Chloroquine: 570 hours (~24 days) [1]; 41 ± 11 days [2]
Quantified Difference	HCQ t½ is ~1.85× longer (1056 vs 570 hours) per one source, and ~1.1× longer (45 vs 41 days) per another source
Conditions	Human pharmacokinetic studies; data compiled from multiple sources

Why This Matters

The longer half-life of HCQ supports less frequent dosing in chronic indications (e.g., rheumatoid arthritis, lupus) and influences steady-state accumulation, a key parameter for both therapeutic monitoring and toxicity risk stratification.

• [1] PMC Article. Table 3: Activity Values and PK Properties for Chloroquine, Hydroxychloroquine, and the Drugs Identified in This Study. EC50, bioavailability, t½, Cmax. 2020. View Source
• [2] PMC Article. Table 1: Elimination half-life and renal clearance of CQ and HCQ. 2020. View Source

Reduced Tissue Accumulation and Animal Toxicity of Hydroxychloroquine vs. Chloroquine

In a comparative study in albino rats, the tissue distribution of hydroxychloroquine (HCQ) was qualitatively similar to chloroquine (CQ), but absolute tissue levels of CQ were approximately 2.5 times higher across all measured organs (adrenal > spleen > lung > liver > kidney > heart > eye > muscle > brain/fat/bone). Additionally, CQ was found to be two to three times as toxic as HCQ in animal models [1].

Tissue distribution & toxicity

Head-to-head

HCQ

Baseline tissue levels; lower animal toxicity

vs

CQ

~2.5× higher tissue concentration; 2–3× higher animal toxicity

Lower tissue burden correlates with differential organ endpoint risk profiles

Albino rat model; single & repeated oral dosing

Evidence Dimension	Tissue Drug Concentration (absolute distribution values) and Animal Toxicity
Target Compound Data	Lower tissue levels (baseline for comparison)
Comparator Or Baseline	Chloroquine: Tissue levels ~2.5× higher than HCQ; 2–3× higher toxicity in animals
Quantified Difference	CQ tissue concentration factor: ~2.5×; CQ toxicity factor: 2–3×
Conditions	Albino rats; single and repeated oral dosage; tissue sampling post-administration

Why This Matters

Lower tissue accumulation correlates with HCQ's improved clinical safety profile and reduced risk of end-organ toxicity (particularly ocular, cardiac, and hepatic), making it the safer choice for long-term administration in autoimmune diseases.

• [1] McChesney, E. W. (1983). Animal toxicity and pharmacokinetics of hydroxychloroquine sulfate. American Journal of Medicine, 75(1A), 11–18. View Source

In Vitro Antiviral Activity Against SARS-CoV-2: Hydroxychloroquine vs. Other Antimalarials

In an in vitro evaluation of antimalarial drugs against SARS-CoV-2, hydroxychloroquine (HCQ) demonstrated potent antiviral activity with an EC50 of 1.5 μM and EC90 of 3.0 μM. This activity was comparable to mefloquine (EC50 = 1.8 μM, EC90 = 8.1 μM) and ferroquine (EC50 = 1.5 μM, EC90 = 2.4 μM), and markedly more potent than quinine (EC50 = 10.7 μM, EC90 = 38.8 μM) [1].

In vitro antiviral EC50

Assay context

HCQ

EC50 1.5 µM; EC90 3.0 µM

vs

CQ / others

CQ EC50 2.1 µM; quinine EC50 10.7 µM

Benchmark EC50 for SARS‑CoV‑2 and RNA virus repurposing screening panels

Vero E6 cells; drug exposure pre‑/co‑infection

Evidence Dimension	Antiviral Potency (EC50, EC90)
Target Compound Data	EC50 = 1.5 μM; EC90 = 3.0 μM
Comparator Or Baseline	Chloroquine: EC50 = 2.1 μM, EC90 = 3.8 μM; Mefloquine: EC50 = 1.8 μM, EC90 = 8.1 μM; Quinine: EC50 = 10.7 μM, EC90 = 38.8 μM
Quantified Difference	HCQ is ~1.4× more potent than CQ (EC50: 1.5 vs 2.1 μM); ~7.1× more potent than quinine (EC50: 1.5 vs 10.7 μM); similar to mefloquine
Conditions	In vitro infection of Vero E6 cells with SARS-CoV-2; drug exposure prior to or concurrent with infection

Why This Matters

In antiviral screening workflows (e.g., pandemic preparedness, repurposing libraries), HCQ's favorable in vitro EC50, combined with its established human safety profile, positions it as a benchmark 4-aminoquinoline for SARS-CoV-2 and potentially other RNA viruses.

• [1] Gendrot, M., Andreani, J., Boxberger, M., Jardot, P., Fonta, I., Le Bideau, M., Duflot, I., Mosnier, J., Rolland, C., Bogreau, H., Hutter, S., La Scola, B., & Pradines, B. (2020). Antimalarial drugs inhibit the replication of SARS-CoV-2: An in vitro evaluation. Travel Medicine and Infectious Disease, 37, 101873. View Source

Physicochemical Differentiation: Lower Lipophilicity and Altered Lysosomotropic Behavior of Hydroxychloroquine vs. Chloroquine

The hydroxyl substitution on HCQ significantly alters its physicochemical profile compared to CQ. HCQ exhibits a lower logKow (3.84) than CQ (4.89) [1], indicating reduced lipophilicity. Additionally, the pKa values differ (HCQ: pKa1 = 9.67, pKa2 = 8.27; CQ: pKa1 = 9.4, pKa2 = 8.2) [1], which directly impacts lysosomal trapping efficiency and intracellular accumulation. These differences underlie the observed divergence in tissue distribution, clearance, and toxicity [2].

Lipophilicity & pKa

Head-to-head

HCQ

logKow 3.84; pKa1 9.67, pKa2 8.27

vs

CQ

logKow 4.89; pKa1 9.4, pKa2 8.2

Lower lipophilicity suggests reduced CNS penetration; relevant for CNS‑sparing analog design

ACD/Labs calculated values; literature confirmation

Evidence Dimension	Lipophilicity (logKow) and Acid Dissociation Constants (pKa)
Target Compound Data	logKow = 3.84; pKa1 = 9.67, pKa2 = 8.27
Comparator Or Baseline	Chloroquine: logKow = 4.89; pKa1 = 9.4, pKa2 = 8.2
Quantified Difference	ΔlogKow = -1.05 (HCQ less lipophilic); ΔpKa1 = +0.27, ΔpKa2 = +0.07
Conditions	Calculated/measured values from ACD/Labs and literature

Why This Matters

Lower lipophilicity directly correlates with reduced blood-brain barrier penetration and central nervous system toxicity, explaining HCQ's lower incidence of neuropsychiatric adverse events compared to CQ. This is a critical differentiator for researchers developing CNS-sparing 4-aminoquinolines.

• [1] PMC Article. Table I: Physicochemical properties of chloroquine (CQ) and hydroxychloroquine (HCQ). logKow, pKa, and diffusivity. 2022. View Source
• [2] Warhurst, D. C., Steele, J. C., Adagu, I. S., Craig, J. C., & Cullander, C. (2003). Hydroxychloroquine is much less active than chloroquine against chloroquine-resistant Plasmodium falciparum, in agreement with its physicochemical properties. Journal of Antimicrobial Chemotherapy, 52(2), 188–193. View Source

Paradoxical Activity Against Chloroquine-Resistant Plasmodium falciparum: Hydroxychloroquine is Significantly Less Efficacious

In contrast to its activity against chloroquine-sensitive strains, hydroxychloroquine is markedly less active than chloroquine against chloroquine-resistant Plasmodium falciparum. This differential susceptibility is attributed to the compound's altered physicochemical properties, which affect its accumulation and binding within the resistant parasite's digestive vacuole. The study concludes that HCQ is contraindicated for prophylaxis or treatment of CQ-resistant falciparum malaria [1].

CQ‑resistant P. falciparum

Class-level

HCQ

Much less active; contraindicated for resistant strains

vs

CQ

Reduced activity but reference standard; HCQ inferior

Directs selection toward CQ or alternative scaffolds for resistant‑strain research models

In vitro susceptibility testing of clinical isolates

Evidence Dimension	Antimalarial Activity Against CQ-Resistant P. falciparum
Target Compound Data	Significantly reduced activity; contraindicated for CQ-resistant strains
Comparator Or Baseline	Chloroquine (CQ): Also shows reduced activity but remains the reference standard; the study specifically highlights that HCQ is much less active than CQ against resistant strains
Quantified Difference	Qualitative statement: HCQ is "much less active than CQ" against CQ-resistant P. falciparum. Exact IC50 shift not provided in abstract, but the conclusion is definitive.
Conditions	In vitro susceptibility testing of P. falciparum clinical isolates with known chloroquine resistance phenotypes

Why This Matters

For antimalarial drug development and resistance surveillance programs, this finding is critical: HCQ cannot be used as a substitute for CQ in regions with CQ resistance. This directs procurement toward CQ or alternative antimalarials for resistant infections and highlights HCQ's specific niche in non-resistant malaria and autoimmune applications.

• [1] Warhurst, D. C., Steele, J. C., Adagu, I. S., Craig, J. C., & Cullander, C. (2003). Hydroxychloroquine is much less active than chloroquine against chloroquine-resistant Plasmodium falciparum, in agreement with its physicochemical properties. Journal of Antimicrobial Chemotherapy, 52(2), 188–193. View Source

Hydroxychloroquine CAS 118-42-3: Primary Application Domains Supported by Comparative Evidence

Long-Term Management of Autoimmune Diseases (Rheumatoid Arthritis, Systemic Lupus Erythematosus)

Hydroxychloroquine is the 4-aminoquinoline of choice for chronic autoimmune conditions due to its superior safety profile relative to chloroquine, as evidenced by pharmacovigilance data showing absence of neuropsychiatric signals and lower rates of cardiomyopathy and retinal disorders [1]. The extended half-life (~45 days) allows for once-daily dosing, while the reduced tissue accumulation (~2.5× lower than CQ) minimizes end-organ toxicity risk [2]. In rheumatoid arthritis, HCQ is a cornerstone of triple therapy with methotrexate and sulfasalazine, achieving low disease activity in a significant proportion of patients [3].

Antiviral Repurposing Screening and Pandemic Preparedness Research

Hydroxychloroquine serves as a key reference compound in in vitro antiviral screening panels for emerging RNA viruses, including SARS-CoV-2. Its EC50 of 1.5 μM against SARS-CoV-2 in Vero E6 cells is more potent than chloroquine (2.1 μM) and substantially more potent than quinine (10.7 μM) [4]. This potency, combined with its well-characterized human pharmacokinetics and established safety profile (in non-overdose settings), makes HCQ a logical benchmark for evaluating novel 4-aminoquinoline derivatives or repurposing candidates in preclinical antiviral assays.

Comparative Safety Pharmacology and Toxicology Studies

Hydroxychloroquine is the preferred reference compound for studies investigating 4-aminoquinoline-induced toxicity, particularly ocular and cardiac adverse events. Its lower lipophilicity (logKow = 3.84 vs. 4.89 for CQ) correlates with reduced CNS penetration and neurotoxicity, while the well-documented lower retinal toxicity risk compared to CQ makes it a critical comparator for assessing the safety margins of new chemical entities in this class [5]. Researchers evaluating lysosomotropic drug accumulation and phospholipidosis also utilize HCQ as a tool compound due to its predictable cellular uptake dynamics.

Malaria Research: Drug Susceptibility Testing and Resistance Surveillance

In antimalarial research, hydroxychloroquine's markedly reduced activity against chloroquine-resistant Plasmodium falciparum [6] defines its specific niche. It is used as a discriminatory agent in in vitro susceptibility assays to characterize resistance phenotypes and to screen for novel compounds that overcome resistance mechanisms. This differential activity also informs public health procurement: HCQ is not a suitable substitute for CQ in regions with known CQ resistance, and its primary antimalarial utility is limited to chloroquine-sensitive P. falciparum infections.

Application

Selection Property

Validation Focus

Chronic autoimmune disease model studies (RA, SLE)

Immunomodulatory pathway-response context

Long-term exposure and safety endpoint monitoring

Antiviral repurposing screening research (RNA viruses)

In vitro antiviral potency benchmark (EC50)

SARS‑CoV‑2 and pan‑RNA virus assay development

Comparative safety pharmacology & toxicology (4‑aminoquinolines)

Lysosomotropic accumulation and tissue distribution profile

Ocular, cardiac, and CNS endpoint toxicity profiling

Malaria drug susceptibility and resistance research

Differential susceptibility phenotype (CQ‑sensitive vs. resistant)

Resistance characterization and discriminatory screening assays

• [1] Papazisis, G., Siafis, S., Cepatyte, D., et al. (2021). Safety profile of chloroquine and hydroxychloroquine: A disproportionality analysis of the FDA Adverse Event Reporting System database. European Review for Medical and Pharmacological Sciences, 25(19), 6003–6012. View Source
• [2] McChesney, E. W. (1983). Animal toxicity and pharmacokinetics of hydroxychloroquine sulfate. American Journal of Medicine, 75(1A), 11–18. View Source
• [3] EM Consulte. Retention of triple therapy with methotrexate, sulfasalazine, and hydroxychloroquine compared to combination methotrexate and leflunomide in rheumatoid arthritis. 2024. View Source
• [4] Gendrot, M., Andreani, J., Boxberger, M., et al. (2020). Antimalarial drugs inhibit the replication of SARS-CoV-2: An in vitro evaluation. Travel Medicine and Infectious Disease, 37, 101873. View Source
• [5] PMC Article. Table I: Physicochemical properties of chloroquine (CQ) and hydroxychloroquine (HCQ). 2022. View Source
• [6] Warhurst, D. C., Steele, J. C., Adagu, I. S., Craig, J. C., & Cullander, C. (2003). Hydroxychloroquine is much less active than chloroquine against chloroquine-resistant Plasmodium falciparum, in agreement with its physicochemical properties. Journal of Antimicrobial Chemotherapy, 52(2), 188–193. View Source